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For Researchers, Scientists, and Drug Development Professionals

Introduction

Ea-230 is a synthetic, linear tetrapeptide (Alanine-Glutamine-Glycine-Valine) derived from the
B-chain of the human chorionic gonadotropin (hCG) hormone.[1][2] Preclinical and clinical
studies have indicated that Ea-230 possesses promising immunomodulatory, renoprotective,
and potentially neuroprotective properties.[1][2][3] These application notes provide detailed
protocols for researchers to measure the efficacy of Ea-230 treatment in these key therapeutic

areas.

Proposed Mechanism of Action of Ea-230

Ea-230 is derived from hCG, a hormone that exerts its effects by binding to the luteinizing
hormone/chorionic gonadotropin receptor (LHCGR). The LHCGR is a G-protein coupled
receptor (GPCR) that, upon activation, initiates several downstream signaling cascades. The
primary pathway involves the activation of the Gs alpha subunit, which stimulates adenylyl
cyclase to increase intracellular cyclic AMP (CAMP). Elevated cAMP levels then activate
Protein Kinase A (PKA), which phosphorylates various downstream targets to elicit a cellular
response. Additionally, hCG can activate other pathways, such as the MAPK/ERK pathway,
which is involved in cell proliferation and survival. Given its origin, it is hypothesized that Ea-
230 may act through similar signaling pathways to modulate cellular functions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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